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Compound of Interest

Compound Name: Fusarielin A

Cat. No.: B15560582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known related polyketide

mycotoxins, Fusarielin B, C, and D. These compounds, produced by certain species of the

fungal genus Fusarium, have garnered interest for their biological activities. This document

summarizes their chemical properties, known biological effects, and the experimental

methodologies used in their study, with a focus on providing a technical resource for the

scientific community.

Core Compound Characteristics
Fusarielin B, C, and D belong to a class of decalin-containing polyketides. They were first

isolated along with the primary compound, Fusarielin A, from a culture of a Fusarium species.

[1] Their structures were elucidated through spectroscopic analysis and comparison with

Fusarielin A.

Table 1: Physicochemical Properties of Fusarielin B, C, and D

Compound Molecular Formula Molecular Weight ( g/mol )

Fusarielin B C₂₅H₄₀O₅ 420.59

Fusarielin C C₂₅H₄₀O₅ 420.59

Fusarielin D C₂₅H₄₂O₅ 422.60
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Data sourced from spectral analysis as reported in foundational literature.

Biological Activity
The primary biological activity reported for the Fusarielin family of compounds is antifungal.

While specific quantitative data for Fusarielin B, C, and D is limited in publicly available

literature, the initial discovery noted their contribution to the antifungal profile of the producing

organism. Other related Fusarielins have demonstrated a range of biological effects, providing

context for the potential activities of Fusarielins B, C, and D.

Table 2: Summary of Known Biological Activities of Fusarielin Compounds

Compound Family Activity Type Target/Organism
Quantitative Data
(IC₅₀/MIC)

Fusarielin A, B, C, D Antifungal Various Fungi

Specific MIC values

for B, C, and D are not

detailed in the

available literature.

Fusarielin A
Antifungal, Anti-

angiogenic

Various Fungi,

Endothelial cells

Not specified in

available abstracts.

Fusarielin E Antifungal Pyricularia oryzae MIC: 12.5 µg/mL[2]

Fusarielin M
Enzyme Inhibition

(Antitubercular)

Mycobacterium

tuberculosis protein

tyrosine phosphatase

B (MptpB)

IC₅₀: 1.05 ± 0.08

μM[3]

It is important to note that the lack of specific quantitative data for Fusarielin B, C, and D in

recent literature may suggest that research has focused on other members of the family with

more potent or specific activities.

Mechanism of Action: Interference with the
Cytoskeleton
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Subsequent research on the primary compound, Fusarielin A, has provided significant insight

into the potential mechanism of action for the entire class of compounds. Studies have

identified the cytoskeletal proteins actin and tubulin as direct binding partners of Fusarielin A.

[4] This interaction suggests that the antifungal activity of Fusarielins likely stems from the

disruption of the fungal cytoskeleton, which is essential for cell division, growth, and

intracellular transport. The binding to tubulin would interfere with microtubule assembly and

dynamics.

Below is a proposed signaling pathway diagram illustrating this mechanism of action.

Proposed Mechanism of Action of Fusarielins
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Proposed mechanism of action for Fusarielin compounds.

Experimental Protocols
While the full, detailed experimental protocols from the original isolation paper are not widely

available, this section outlines the general methodologies based on the initial publication and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15560582?utm_src=pdf-body
https://www.benchchem.com/product/b15560582?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20045982/
https://www.benchchem.com/product/b15560582?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


standard practices in natural product chemistry.

Isolation and Purification of Fusarielins
The following workflow represents a typical procedure for the isolation of Fusarielin compounds

from a Fusarium species culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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